Cas no 1068661-35-7 (6,6'-Di-O-sinapoylsucrose)

• Product Name: 6,6'-Di-O-sinapoylsucrose
• CAS No: 1068661-35-7
• MF: C₃₄H₄₂O₁₉
• MW: 754.7
• CID: 4670246
• PubChem ID: 166642520
• Update Time: 2024-11-04

6,6'-Di-O-sinapoylsucrose Chemical and Physical Properties

Names and Identifiers

• HY-N9859
• 6,6'-Di-O-sinapoylsucrose
• DA-49900
• AKOS040762975
• F94153
• 1068661-35-7
• CS-0203997

• Inchi： InChI=1S/C34H42O19/c1-45-18-9-16(10-19(46-2)26(18)38)5-7-24(36)49-13-22-28(40)30(42)31(43)33(51-22)53-34(15-35)32(44)29(41)23(52-34)14-50-25(37)8-6-17-11-20(47-3)27(39)21(12-17)48-4/h5-12,22-23,28-33,35,38-44H,13-15H2,1-4H3/b7-5+,8-6+
• InChI Key： SWQXZNQYKZIRJS-KQQUZDAGSA-N
• SMILES： COc1cc(\C=C\C(=O)OCC2OC(CO)(OC3OC(COC(=O)\C=C\c4cc(OC)c(O)c(OC)c4)C(O)C(O)C3O)C(O)C2O)cc(OC)c1O

Computed Properties

• Exact Mass: 754.23202911g/mol
• Monoisotopic Mass: 754.23202911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 53
• Rotatable Bond Count: 17
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 279Ų

Experimental Properties

• Color/Form: Powder

6,6'-Di-O-sinapoylsucrose Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives